Cas no 52014-82-1 (cerium; oxygen(-2) anion; titanium)

• Product Name: cerium; oxygen(-2) anion; titanium
• CAS No: 52014-82-1
• MF: CeO₄Ti
• MW: 251.980598449707
• CID: 367771
• Update Time: 2025-08-05

cerium; oxygen(-2) anion; titanium Chemical and Physical Properties

Names and Identifiers

• CERIC TITANATE
• cerium
• CERIUM TITANATE
• cerium,oxygen(2-),titanium
• Cerium titanium oxide (CeTiO4)
• Cerium titanium tetraoxide
• oxygen(-2) anion
• titanium
• CERIC TITANATE, 99.9%
• Titanic acid cerium(IV) salt
• Einecs 257-606-5
• CERIC TITANATE, 99.9%CERIC TITANATE, 99.9%CERIC TITANATE, 99.9%CERIC TITANATE, 99.9%
• cerium; oxygen(-2) anion; titanium

• Inchi： 1S/Ce.4O.Ti/q+4;4*-1;
• InChI Key： LHIPLUYIQFADQO-UHFFFAOYSA-N
• SMILES： [Ti]([O-])([O-])([O-])[O-].[Ce+4]

Computed Properties

• Exact Mass: 251.83300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 92.24000
• LogP: -0.47520

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide hydroxides

Additional information on cerium; oxygen(-2) anion; titanium

Cerium, Oxygen(-2) Anion, and Titanium: A Comprehensive Overview

Cerium (Ce), a rare earth element, has garnered significant attention in recent years due to its versatile applications in various fields. Known for its unique electronic properties, cerium is widely used in catalysis, energy storage, and advanced materials. The compound with CAS No. 52014-82-1, which includes cerium, oxygen(-2) anion, and titanium, represents a cutting-edge material that combines the strengths of these elements to achieve exceptional performance in modern technologies.

Titanium (Ti), on the other hand, is renowned for its high strength-to-weight ratio and corrosion resistance. When combined with cerium and oxygen(-2) anion, titanium exhibits enhanced catalytic activity and stability. Recent studies have demonstrated that this combination can significantly improve the efficiency of catalytic processes in industries such as petrochemistry and environmental remediation. The cerium-titanium-oxygen system has also shown promise in energy-related applications, including fuel cells and solar energy conversion.

The oxygen(-2) anion plays a crucial role in stabilizing the structure of the compound. Its negative charge facilitates the formation of strong chemical bonds between cerium and titanium ions, leading to a highly ordered crystal lattice. This structural integrity is essential for maintaining the material's exceptional properties under harsh operating conditions. Researchers have recently explored the impact of oxygen content on the electronic properties of this compound, revealing that slight variations can significantly influence its catalytic performance.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. By employing density functional theory (DFT), scientists have been able to map the distribution of electrons within the cerium-titanium-oxygen framework. These findings have highlighted the importance of oxygen bridges in facilitating electron transfer between cerium and titanium ions, a process critical for catalytic activity.

In terms of practical applications, the cerium-titanium-oxygen compound has been extensively studied for its potential in heterogeneous catalysis. Its ability to promote selective oxidation reactions makes it an ideal candidate for reducing emissions in industrial processes. For instance, recent experiments have demonstrated that this material can efficiently convert methane to methanol under mild conditions, offering a sustainable pathway for natural gas utilization.

Beyond catalysis, this compound has also shown potential in energy storage technologies. Its high surface area and excellent conductivity make it a promising candidate for use as an electrode material in lithium-ion batteries. Researchers have reported enhanced charge-discharge rates and improved cycle stability when incorporating cerium-titanium-oxygen into battery electrodes.

The synthesis of this compound involves a combination of solid-state reactions and hydrothermal techniques. Recent innovations in synthesis methods have enabled the production of nanoscale particles with uniform size distribution and high surface area. These nanoparticles exhibit superior catalytic performance compared to their bulk counterparts, underscoring the importance of nanotechnology in advancing materials science.

Despite its numerous advantages, challenges remain in scaling up production for industrial applications. Issues such as cost-effectiveness and long-term stability need to be addressed before this material can be widely adopted. However, ongoing research efforts are focused on optimizing synthesis protocols and exploring new applications to overcome these limitations.

In conclusion, the cerium-titanium-oxygen compound with CAS No. 52014-82-1 represents a groundbreaking material with vast potential across multiple industries. Its unique combination of properties makes it a valuable asset in addressing some of today's most pressing technological challenges. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping the future of materials science.